Cas no 1259689-36-5 ((1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1259689-36-5
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5590807
• PubChem ID: 130612625
• Update Time: 2025-09-28

(1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-5-methyl-, (1S)-
• (S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• Y12707
• 1259689-36-5

• Inchi： 1S/C11H14BrN/c1-7-8-3-2-4-11(13)9(8)5-6-10(7)12/h5-6,11H,2-4,13H2,1H3/t11-/m0/s1
• InChI Key： ZDILFTJOXJZCEH-NSHDSACASA-N
• SMILES： [C@@H]1(N)C2=C(C(C)=C(Br)C=C2)CCC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±42.0 °C(Predicted)
• pka: 9.23±0.20(Predicted)

Additional information on (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Chemical Profile of (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259689-36-5)

(1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1259689-36-5, belongs to the class of tetrahydronaphthalene derivatives and exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE consists of a naphthalene core modified with a bromine substituent at the 6-position and a methyl group at the 5-position. The tetrahydronaphthalene scaffold provides a rigid aromatic system with a twisted conformation, which can influence the electronic properties and reactivity of the molecule. The presence of the bromine atom introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions, while the methyl group contributes to steric hindrance and electronic modulation.

In recent years, there has been growing interest in tetrahydronaphthalene derivatives due to their potential applications in drug discovery and development. The chiral center at the 1-position of (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE allows for the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel pharmacophores that target various biological pathways. For instance, studies have demonstrated its role in generating derivatives that interact with enzymes and receptors involved in inflammatory responses and metabolic disorders.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct intricate molecular frameworks with high precision. These methods not only improve yield but also allow for greater control over stereochemical outcomes, which is crucial for developing drugs with optimal pharmacological profiles.

The compound's potential in medicinal chemistry is further underscored by its ability to serve as a precursor for bioactive scaffolds. For example, modifications at the 6-bromo position can introduce diverse functional groups that modulate binding interactions with biological targets. This flexibility has led to investigations into its role in developing treatments for neurological disorders, where precise molecular interactions are essential for therapeutic efficacy.

Moreover, the tetrahydronaphthalene core is known for its stability under various chemical conditions, which makes it an attractive candidate for long-term storage and multiple synthetic transformations. This stability is particularly important in industrial settings where scalability and reproducibility are paramount.

Current research also highlights the compound's role in exploring new chemical spaces. By combining it with other heterocyclic systems or functional groups, scientists aim to uncover novel compounds with unique biological activities. Such explorations are driven by the need for innovative therapeutic agents that can address emerging challenges in medicine.

The synthesis of enantiomerically pure forms of (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has been particularly well-studied due to its implications in drug development. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric excesses (ee), ensuring that only one enantiomer is present in the final product. This purity is critical for minimizing side effects and maximizing therapeutic benefits.

In conclusion, (1S)-6-BROMO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259689-36-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for synthesizing biologically active compounds. As research continues to uncover new applications and synthetic strategies involving this molecule, its importance in drug discovery is likely to grow even further.